Cas no 1805935-79-8 (5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805935-79-8
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4811881
• Update Time: 2025-05-19

5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c9-2-4-3-15-6(8(12,13)14)1-5(4)7(10)11/h1,3,7H,2H2
• InChI Key： RANPRCPRHHDRBY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805935-79-8)

5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine, identified by its CAS number 1805935-79-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The unique substitution pattern of this molecule, featuring bromomethyl, difluoromethyl, and trifluoromethyl groups, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The bromomethyl group at the 5-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups. This reactivity is particularly useful in constructing complex molecular architectures, which is often required in the synthesis of biologically active compounds. The presence of both difluoromethyl and trifluoromethyl groups enhances the lipophilicity and metabolic stability of potential drug candidates, making them more suitable for therapeutic applications.

In recent years, there has been a growing interest in fluorinated pyridines due to their broad range of biological activities and improved pharmacokinetic properties. Studies have demonstrated that fluorine atoms can significantly influence the electronic properties, solubility, and metabolic pathways of molecules. The combination of multiple fluorine substituents in 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine makes it an attractive building block for designing novel pharmaceuticals with enhanced efficacy and reduced toxicity.

The pharmaceutical industry has leveraged this compound in the development of various therapeutic agents. For instance, researchers have utilized its reactive bromomethyl group to introduce pharmacophores that interact with specific biological targets. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups helps to modulate the binding affinity and selectivity of drug candidates. These features have been exploited in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

Recent advancements in synthetic methodologies have further expanded the utility of 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of biaryl structures containing this pyridine core. These reactions are particularly valuable for generating complex drug molecules with multiple functional groups in a single step.

The compound's versatility has also been highlighted in materials science applications. Fluorinated pyridines are known to exhibit unique electronic properties, making them suitable for use in organic semiconductors and liquid crystal displays (LCDs). The presence of multiple fluorine atoms enhances the thermal stability and chemical resistance of these materials, which is crucial for their performance in high-demand technological applications.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805935-79-8) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on cutting-edge drug development and advanced materials. As our understanding of fluorinated compounds continues to evolve, this molecule is expected to play an even greater role in future scientific advancements.